Cas no 17238-47-0 (1-Naphthyl b-D-glucuronide)

1-Naphthyl b-D-glucuronide structure
1-Naphthyl b-D-glucuronide structure
Product Name:1-Naphthyl b-D-glucuronide
CAS No:17238-47-0
MF:C16H16O7
MW:320.294045448303
CID:233731
PubChem ID:114851
Update Time:2025-04-19

1-Naphthyl b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,1-naphthalenyl
    • 1-Naphthol β-D-Glucuronide
    • 1-NAPHTHOL B-D-GLUCURONIDE
    • 1-Naphthol β-D-Glucu
    • 1-Naphthyl Glucosiduronic Acid
    • 1-Naphthalenyl
    • 1-Naphthalenyl-D-Glucopyranosiduronic Acid
    • 1-Naphthol-D-Glucuronide
    • 1-Naphthol-glucuronide
    • a-Naphthol Glucuronide
    • a-Naphthyl-D-Glucuronide
    • a-Naphthyl-Glucuronide
    • naphthol-1-O-glucuronide
    • 1-Naphthyl b-D-glucuronide
    • AC1Q5R73
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(1-naphthyloxy)tetrahydropyran-2-carboxylic acid
    • GLUCOPYRANOSIDURONIC ACID, 1-NAPHTHYL, .BETA.-D-
    • 1-naphthol glucuronide
    • CHEBI:10320
    • SCHEMBL231057
    • A-D-Glucuronide
    • 1-NAPHTHOL .BETA.-D-GLUCURONIDE
    • 1-Naphthol
    • 17238-47-0
    • 1-Naphtholbeta-D-Glucuronide
    • NS00116010
    • naphthalen-1-yl
    • 1-Naphthyl glucuronide
    • .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 1-NAPHTHALENYL
    • 8X066L3N2U
    • UNII-8X066L3N2U
    • DTXSID80938135
    • AC1L3G2N
    • J246.104H
    • Q27108614
    • alpha-Naphthyl-beta-D-glucuronide
    • 27710-10-7
    • beta-D-Glucopyranosiduronic acid, 1-naphthalenyl
    • 1-Naphthol beta-D-Glucuronide
    • CHEMBL2074695
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-naphthalen-1-yloxyoxane-2-carboxylic acid
    • A-d-glucopyranosiduronic acid
    • SureCN231057
    • a-Naphthyl -Glucuronide
    • 1-Naphthol -D-Glucuronide
    • a-Naphthyl -D-Glucuronide
    • 1-Naphthalenyl -D-Glucopyranosiduronic Acid
    • GLUCOPYRANOSIDURONIC ACID, 1-NAPHTHYL, BETA-D-
    • Inchi: 1S/C16H16O7/c17-11-12(18)14(15(20)21)23-16(13(11)19)22-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11-14,16-19H,(H,20,21)/t11-,12-,13+,14-,16+/m0/s1
    • InChI Key: KEQWBZWOGRCILF-JHZZJYKESA-N
    • SMILES: O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=CC2C=CC=CC1=2)O)O)O

Computed Properties

  • Exact Mass: 320.09000
  • Monoisotopic Mass: 320.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Melting Point: 100-106°C
  • Stability/Shelf Life: Hygroscopic
  • PSA: 116.45000
  • LogP: 0.11080

1-Naphthyl b-D-glucuronide Pricemore >>

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